Cas no 92711-55-2 (Prosta-7,10,13-trien-1-oicacid, 15-hydroxy-9-oxo-, methyl ester, (7E,13E,15S)-)

Prosta-7,10,13-trien-1-oicacid, 15-hydroxy-9-oxo-, methyl ester, (7E,13E,15S)- structure
92711-55-2 structure
Product Name:Prosta-7,10,13-trien-1-oicacid, 15-hydroxy-9-oxo-, methyl ester, (7E,13E,15S)-
CAS No:92711-55-2
MF:C21H32O4
MW:348.476387023926
CID:806189
PubChem ID:6438550
Update Time:2025-04-19

Prosta-7,10,13-trien-1-oicacid, 15-hydroxy-9-oxo-, methyl ester, (7E,13E,15S)- Chemical and Physical Properties

Names and Identifiers

    • Prosta-7,10,13-trien-1-oicacid, 15-hydroxy-9-oxo-, methyl ester, (7E,13E,15S)-
    • 9-oxo-15-hydroxy-delta 7,10,13-prostatrienoic acid methyl ester
    • methyl (7E)-7-[(2S)-2-[(E,3S)-3-hydroxyoct-1-enyl]-5-oxocyclopent-3-en-1-ylidene]heptanoate
    • CHEMBL104747
    • Prosta-7,10,13-trien-1-oic acid, 15-hydroxy-9-oxo-, methyl ester, (7E,13E,15S)-
    • delta(7)-PGA(1) methyl ester
    • 92711-55-2
    • delta 7-Pga1
    • Inchi: 1S/C21H32O4/c1-3-4-7-10-18(22)15-13-17-14-16-20(23)19(17)11-8-5-6-9-12-21(24)25-2/h11,13-18,22H,3-10,12H2,1-2H3/b15-13+,19-11+/t17-,18-/m0/s1
    • InChI Key: IXHOCKABYZKXPB-KSEGEHKCSA-N
    • SMILES: O[C@H](/C=C/[C@H]1C=CC(/C/1=C/CCCCCC(=O)OC)=O)CCCCC

Computed Properties

  • Exact Mass: 348.23005950g/mol
  • Monoisotopic Mass: 348.23005950g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 13
  • Complexity: 502
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 63.6Ų

Prosta-7,10,13-trien-1-oicacid, 15-hydroxy-9-oxo-, methyl ester, (7E,13E,15S)- Related Literature

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